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Compound of Interest

Compound Name: 3-Methyl-2-(4-nitrophenyl)pyridine

Cat. No.: B052394 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-2-(4-nitrophenyl)pyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-2-(4-nitrophenyl)pyridine in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development.

Chemical Profile:

Property Value

Chemical Name 3-Methyl-2-(4-nitrophenyl)pyridine

CAS Number 113120-13-1[1]

Molecular Formula C12H10N2O2[1]

Appearance White to light yellow crystal powder[1]

Storage Room temperature, sealed well[1]

Immediate Safety Precautions
Due to the lack of a specific Safety Data Sheet (SDS) for 3-Methyl-2-(4-nitrophenyl)pyridine,

the following precautions are based on guidelines for handling pyridine derivatives and
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nitroaromatic compounds. These compounds are often toxic and flammable.[2]

Engineering Controls: Always handle this compound in a certified chemical fume hood to

minimize inhalation of dust or vapors.[2][3] Ensure proper ventilation in the work area.[2]

Eyewash stations and safety showers must be readily accessible.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This is your

primary defense against chemical exposure.[2]

Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly after

handling the chemical, even if gloves were worn.[6]

Operational Handling Plan
A systematic approach is crucial when working with potentially hazardous chemicals.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is worn correctly.

Conduct all weighing and transfers of the solid material within a chemical fume hood to

prevent the dispersion of powder.

Use non-sparking tools to avoid ignition sources.[5][7]

2. Dissolving and Reactions:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the reaction is exothermic, use an ice bath to control the temperature.

Keep containers tightly closed when not in use to prevent the release of vapors.[3]

3. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

For small spills, use an absorbent material like sand or vermiculite to contain the powder.[2]
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Carefully sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[4]

Ventilate the area and decontaminate the spill surface.

Personal Protective Equipment (PPE) Summary
The following table outlines the recommended PPE for handling 3-Methyl-2-(4-
nitrophenyl)pyridine.

Body Part PPE Recommendation Rationale

Eyes/Face
Chemical splash goggles and

a face shield.[3][8]

Protects against splashes and

airborne particles.

Hands
Nitrile or neoprene gloves.[2]

[3]

Provides chemical resistance.

Latex gloves are not

recommended.[3]

Body
A fully buttoned, flame-

resistant lab coat.[3][9]

Protects skin from

contamination and potential

fire hazards.

Respiratory

Use within a fume hood. A

respirator may be required for

large quantities or inadequate

ventilation.[9]

Prevents inhalation of harmful

dust or vapors.

Feet
Closed-toe, chemical-resistant

shoes.[9]
Protects feet from spills.

Disposal Plan
Proper disposal of 3-Methyl-2-(4-nitrophenyl)pyridine and its waste is critical to prevent

environmental contamination and ensure safety.

Waste Collection: Collect all waste containing this chemical, including contaminated

consumables (e.g., gloves, absorbent materials), in a dedicated, sealed, and clearly labeled

hazardous waste container.[6]
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Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.[6][10]

Waste Disposal: Dispose of the hazardous waste through your institution's designated

hazardous waste management program, following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3-Methyl-2-(4-nitrophenyl)pyridine
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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